Cas no 355398-02-6 (Imidazo[1,2-a]pyrimidine, 6-bromo-2-phenyl-)

Imidazo[1,2-a]pyrimidine, 6-bromo-2-phenyl- structure
355398-02-6 structure
Product Name:Imidazo[1,2-a]pyrimidine, 6-bromo-2-phenyl-
CAS No:355398-02-6
MF:C12H8BrN3
MW:274.116021156311
CID:3166017
PubChem ID:15470365
Update Time:2025-04-21

Imidazo[1,2-a]pyrimidine, 6-bromo-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyrimidine, 6-bromo-2-phenyl-
    • 6-BROMO-2-PHENYLIMIDAZO[1,2-A]PYRIMIDINE
    • AKOS017554219
    • 355398-02-6
    • AB61263
    • Inchi: 1S/C12H8BrN3/c13-10-6-14-12-15-11(8-16(12)7-10)9-4-2-1-3-5-9/h1-8H
    • InChI Key: VNQMQRYZWCRZPY-UHFFFAOYSA-N
    • SMILES: C12=NC(C3=CC=CC=C3)=CN1C=C(Br)C=N2

Computed Properties

  • Exact Mass: 272.99016Da
  • Monoisotopic Mass: 272.99016Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 30.2Ų
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